Cas no 63549-37-1 (1-Pyrenebutyryl Chloride)

• Product Name: 1-Pyrenebutyryl Chloride
• CAS No: 63549-37-1
• MF: C₂₀H₁₅ClO
• MW: 306.785504579544
• MDL: MFCD00270068
• CID: 426203
• PubChem ID: 3451677
• Update Time: 2025-06-25

1-Pyrenebutyryl Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutyryl Chloride
• 1-Pyrenebutanoyl chloride
• 1-Pyrenebutyryl Chlo
• 4-pyren-1-ylbutanoyl chloride
• 1-pyrenebutyric acid chloride
• 1-pyrenebutyric chloride
• 4-pyren-1-yl-butyroyl chloride
• 4-pyrenylbutanoyl chloride
• pyrene-1-butyric acid chloride
• 4-(pyren-1-yl)butanoyl chloride
• 3-(1-pyrenyl)propylcarbonyl chloride
• AKOS024358733
• C20H15ClO
• 63549-37-1
• pyrenebutyryl chloride
• SCHEMBL276470
• AM85856
• s11827
• 1-PyrenebutyrylChloride
• 4-(1-Pyrene)butyryl Chloride
• BZRMDRDSRVMJDF-UHFFFAOYSA-N
• FT-0674175
• DTXSID50392604
• DB-312359
• 1-Pyrenebutanoyl chloride; 1-Pyrenebutyric acid chloride; 4-(1-Pyrene)butyryl chloride; 4-(1-Pyrenyl)butanoyl chloride

• MDL： MFCD00270068
• Inchi： 1S/C20H15ClO/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2
• InChI Key： BZRMDRDSRVMJDF-UHFFFAOYSA-N
• SMILES： ClC(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 306.08100
• Monoisotopic Mass: 306.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Molecular Weight: 306.8
• XLogP3: 6.1

Experimental Properties

• Melting Point: 80-81°C
• PSA: 17.07000
• LogP: 5.67210

Additional information on 1-Pyrenebutyryl Chloride

1-Pyrenebutyryl Chloride: A Comprehensive Overview

1-Pyrenebutyryl Chloride, also known by its CAS number CAS No. 63549-37-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH), and is widely used in the synthesis of advanced materials, pharmaceuticals, and fluorescent probes. The structure of 1-Pyrenebutyryl Chloride consists of a pyrene moiety attached to a butyryl chloride group, making it a versatile building block in organic chemistry.

The synthesis of 1-Pyrenebutyryl Chloride typically involves the Friedel-Crafts acylation reaction, where pyrene reacts with an acyl chloride in the presence of a Lewis acid catalyst. This reaction is highly efficient and allows for the precise functionalization of the pyrene ring system. Recent advancements in catalytic systems have further enhanced the yield and purity of this compound, making it more accessible for large-scale applications.

1-Pyrenebutyryl Chloride has garnered attention due to its unique photophysical properties. The pyrene moiety exhibits strong fluorescence under UV light, which can be further tuned by modifying the butyryl chloride group. This property has led to its use in the development of fluorescent sensors for detecting heavy metal ions, such as mercury and lead, in aqueous environments. For instance, researchers have reported the use of 1-Pyrenebutyryl Chloride-based sensors that exhibit selective binding to these metals, resulting in significant changes in fluorescence intensity.

In the field of materials science, 1-Pyrenebutyryl Chloride has been employed as a precursor for synthesizing pyrene-containing polymers and nanoparticles. These materials exhibit excellent electronic properties and are being explored for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that polymers derived from 1-Pyrenebutyryl Chloride exhibit high charge carrier mobility and stability under ambient conditions, making them promising candidates for next-generation electronic devices.

The pharmaceutical industry has also benefited from the use of 1-Pyrenebutyryl Chloride. The compound serves as an intermediate in the synthesis of bioactive molecules, including anticancer agents and antibiotics. For example, researchers have utilized this compound to develop pyrenyl-containing drugs that target specific cellular pathways involved in cancer progression. The ability to modify the butyryl chloride group allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

In addition to its practical applications, 1-Pyrenebutyryl Chloride has been extensively studied for its role in fundamental chemical research. The compound is often used as a model system for investigating intramolecular charge transfer processes and excited-state dynamics. Recent theoretical and experimental studies have provided deeper insights into the electronic transitions within the molecule, shedding light on its photophysical behavior at both macroscopic and molecular levels.

The environmental impact of 1-Pyrenebutyryl Chloride has also been a topic of interest. While pyrenes are generally considered stable under environmental conditions, the introduction of functional groups like butyl chloride can influence their biodegradation rates. Studies have shown that under certain microbial conditions, derivatives of pyrene can undergo biotransformation, reducing their persistence in ecosystems. This knowledge is crucial for assessing the ecological risks associated with compounds like CAS No. 63549-37-1.

In conclusion, 1-Pyrenebutyryl Chloride, with its unique chemical structure and versatile properties, continues to play a pivotal role across multiple disciplines. From materials science to pharmacology, this compound offers vast opportunities for innovation and discovery. As research progresses, we can expect even more groundbreaking applications of this remarkable molecule.